Cas no 1016835-11-2 (5-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}pentan-1-amine)

• Product Name: 5-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}pentan-1-amine
• CAS No: 1016835-11-2
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 4567166
• PubChem ID: 24700073
• Update Time: 2022-07-26

5-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-[1,2,4]Triazolo[4,3-a]pyridin-3-yl-pentylamine
• 5-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}pentan-1-amine

• Inchi： 1S/C11H16N4/c12-8-4-1-2-6-10-13-14-11-7-3-5-9-15(10)11/h3,5,7,9H,1-2,4,6,8,12H2
• InChI Key： UBTPDQFKRWHRJX-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCCCCN)N1C=CC=C2

Computed Properties

• Exact Mass: 204.137497g/mol
• Monoisotopic Mass: 204.137497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.27g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines